Cas no 105850-95-1 (3,4-Thiophenedicarboxylic acid, tetrahydro-, dimethyl ester, cis-)

• Product Name: 3,4-Thiophenedicarboxylic acid, tetrahydro-, dimethyl ester, cis-
• CAS No: 105850-95-1
• MF: C₈H₁₂O₄S
• MW: 204.243481636047
• CID: 1166140
• PubChem ID: 13624322
• Update Time: 2025-04-20

3,4-Thiophenedicarboxylic acid, tetrahydro-, dimethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenedicarboxylic acid, tetrahydro-, dimethyl ester, cis-
• DTXSID501179893
• 105850-95-1
• rel-3,4-Dimethyl (3S,4R)-tetrahydro-3,4-thiophenedicarboxylate
• SCHEMBL68475

• Inchi： 1S/C8H12O4S/c1-11-7(9)5-3-13-4-6(5)8(10)12-2/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： DHKCGAJEQXUMME-OLQVQODUSA-N
• SMILES： S1C[C@@H](C(=O)OC)[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 204.04563003g/mol
• Monoisotopic Mass: 204.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.9Ų